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Compound of Interest

Compound Name:
4-Amino-N-

methylbenzeneethanesulfonamide

Cat. No.: B113387 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides essential, immediate safety and

logistical information for 4-Amino-N-methylbenzeneethanesulfonamide (CAS No: 98623-16-

6).

Chemical Identification:

Property Value

Chemical Name 4-Amino-N-methylbenzeneethanesulfonamide

CAS Number 98623-16-6

Molecular Formula C₉H₁₄N₂O₂S

Molecular Weight 214.28 g/mol

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is crucial to minimize exposure and ensure personal safety.
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Protection Type Specification

Eye/Face Protection
Wear safety glasses with side shields or

goggles.

Skin Protection Wear protective gloves and clothing.

Respiratory Protection

Use a NIOSH/MSHA approved respirator if

exposure limits are exceeded or if irritation is

experienced.

Hazard Identification and First Aid
GHS Hazard Statements:

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Precautionary Statements:

Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash face, hands, and any

exposed skin thoroughly after handling. Use only outdoors or in a well-ventilated area. Wear

protective gloves/eye protection/face protection.

Response:

If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash before reuse.

If inhaled: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor/physician if you feel unwell.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.
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Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.

Disposal: Dispose of contents/container to an approved waste disposal plant.

Handling and Storage
Handling: Handle in a well-ventilated area. Avoid contact with skin and eyes. Avoid formation

of dust and aerosols.

Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended

storage is in a refrigerator at 2-8°C.[1]

Disposal Plan
Dispose of 4-Amino-N-methylbenzeneethanesulfonamide and its containers in accordance

with local, regional, and national regulations. It should be disposed of at an approved waste

disposal plant.

Experimental Workflow: Safe Handling and Disposal
The following diagram outlines the procedural steps for the safe handling and disposal of 4-
Amino-N-methylbenzeneethanesulfonamide in a laboratory setting.
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Safe Handling and Disposal Workflow for 4-Amino-N-methylbenzeneethanesulfonamide

1. Assess Hazards
Review SDS

2. Don PPE
(Gloves, Goggles, Lab Coat)

Proceed with caution

3. Prepare Work Area
Ensure proper ventilation

4. Weigh and Handle Chemical
In a fume hood

5. Post-Handling
Clean work area

Decontaminate equipment

6. Doff PPE
Proper removal and disposal

7. Waste Disposal
Collect in labeled, sealed container

8. Documentation
Update chemical inventory

Log disposal

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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